NITRO BLUE TETRAZOLIUM FORMAZAN
NITRO BLUE TETRAZOLIUM FORMAZAN
Brand Name:
Vulcanchem
CAS No.:
16325-01-2
VCID:
VC0108707
InChI:
InChI=1S/C40H32N10O6/c1-55-37-25-29(13-23-35(37)43-47-39(27-9-5-3-6-10-27)45-41-31-15-19-33(20-16-31)49(51)52)30-14-24-36(38(26-30)56-2)44-48-40(28-11-7-4-8-12-28)46-42-32-17-21-34(22-18-32)50(53)54/h3-26,41-42H,1-2H3/b45-39+,46-40+,47-43?,48-44?
SMILES:
COC1=C(C=CC(=C1)C2=CC(=C(C=C2)N=NC(=NNC3=CC=C(C=C3)[N+](=O)[O-])C4=CC=CC=C4)OC)N=NC(=NNC5=CC=C(C=C5)[N+](=O)[O-])C6=CC=CC=C6
Molecular Formula:
C40H32N10O6
Molecular Weight:
748.7 g/mol
NITRO BLUE TETRAZOLIUM FORMAZAN
CAS No.: 16325-01-2
Main Products
VCID: VC0108707
Molecular Formula: C40H32N10O6
Molecular Weight: 748.7 g/mol
CAS No. | 16325-01-2 |
---|---|
Product Name | NITRO BLUE TETRAZOLIUM FORMAZAN |
Molecular Formula | C40H32N10O6 |
Molecular Weight | 748.7 g/mol |
IUPAC Name | N-[2-methoxy-4-[3-methoxy-4-[[(E)-N-(4-nitroanilino)-C-phenylcarbonimidoyl]diazenyl]phenyl]phenyl]imino-N'-(4-nitroanilino)benzenecarboximidamide |
Standard InChI | InChI=1S/C40H32N10O6/c1-55-37-25-29(13-23-35(37)43-47-39(27-9-5-3-6-10-27)45-41-31-15-19-33(20-16-31)49(51)52)30-14-24-36(38(26-30)56-2)44-48-40(28-11-7-4-8-12-28)46-42-32-17-21-34(22-18-32)50(53)54/h3-26,41-42H,1-2H3/b45-39+,46-40+,47-43?,48-44? |
Standard InChIKey | NHKRPSVRVUKAJC-SAORWRKWSA-N |
Isomeric SMILES | COC1=C(C=CC(=C1)C2=CC(=C(C=C2)N=N/C(=N/NC3=CC=C(C=C3)[N+](=O)[O-])/C4=CC=CC=C4)OC)N=N/C(=N/NC5=CC=C(C=C5)[N+](=O)[O-])/C6=CC=CC=C6 |
SMILES | COC1=C(C=CC(=C1)C2=CC(=C(C=C2)N=NC(=NNC3=CC=C(C=C3)[N+](=O)[O-])C4=CC=CC=C4)OC)N=NC(=NNC5=CC=C(C=C5)[N+](=O)[O-])C6=CC=CC=C6 |
Canonical SMILES | COC1=C(C=CC(=C1)C2=CC(=C(C=C2)N=NC(=NNC3=CC=C(C=C3)[N+](=O)[O-])C4=CC=CC=C4)OC)N=NC(=NNC5=CC=C(C=C5)[N+](=O)[O-])C6=CC=CC=C6 |
Synonyms | nitro blue diformazan nitroblue formazan |
PubChem Compound | 6001698 |
Last Modified | Nov 11 2021 |
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